Cas no 400080-38-8 (5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate)

• Product Name: 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate
• CAS No: 400080-38-8
• MF: C₁₅H₁₄ClN₃O₆S
• MW: 399.806161403656
• CID: 5742661
• PubChem ID: 3798858
• Update Time: 2025-06-15

5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-[(4-nitroanilino)carbonyl]phenyl-N,N-dimethylsulfamate
• [5-chloro-2-[(4-nitrophenyl)carbamoyl]phenyl] N,N-dimethylsulfamate
• 3F-390S
• 400080-38-8
• AKOS005087507
• 5-chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate
• 5-chloro-2-[(4-nitrophenyl)carbamoyl]phenylN,N-dimethylsulfamate
• 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate

• Inchi： 1S/C15H14ClN3O6S/c1-18(2)26(23,24)25-14-9-10(16)3-8-13(14)15(20)17-11-4-6-12(7-5-11)19(21)22/h3-9H,1-2H3,(H,17,20)
• InChI Key： KFBZZWACCXVNMI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)=C(C=1)OS(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 399.0291840g/mol
• Monoisotopic Mass: 399.0291840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Additional information on 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate

5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate (CAS No. 400080-38-8): A Comprehensive Overview

5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate (CAS No. 400080-38-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate consists of a chlorinated phenyl ring, a nitrophenyl carbamoyl group, and a dimethylsulfamate moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate in modulating specific enzymes and receptors involved in various disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes implicated in cancer progression and inflammatory diseases.

In addition to its enzymatic inhibition properties, 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate has been evaluated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a viable drug candidate. Specifically, the compound has been shown to have good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

To further explore the therapeutic potential of 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Beyond its direct therapeutic applications, 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate has also been investigated as a tool compound for studying biological mechanisms. Its ability to selectively modulate specific targets makes it a valuable reagent for researchers seeking to understand the underlying pathways involved in disease processes.

In conclusion, 5-Chloro-2-[(4-nitrophenyl)carbamoyl]phenyl N,N-dimethylsulfamate (CAS No. 400080-38-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in treating various diseases.